Cas no 89838-72-2 (Phosphonic acid, [[acetyl(cyanomethyl)amino]methyl]-, dimethyl ester)

Phosphonic acid, [[acetyl(cyanomethyl)amino]methyl]-, dimethyl ester structure
89838-72-2 structure
Product name:Phosphonic acid, [[acetyl(cyanomethyl)amino]methyl]-, dimethyl ester
CAS No:89838-72-2
MF:C7H13N2O4P
MW:220.162882566452
CID:587622
PubChem ID:13254817

Phosphonic acid, [[acetyl(cyanomethyl)amino]methyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • N-(cyanomethyl)-N-(dimethoxyphosphorylmethyl)acetamide
    • Phosphonic acid, [[acetyl(cyanomethyl)amino]methyl]-, dimethyl ester
    • SCHEMBL10708503
    • Dimethyl {[acetyl(cyanomethyl)amino]methyl}phosphonate
    • DTXSID90532209
    • 89838-72-2
    • Inchi: InChI=1S/C7H13N2O4P/c1-7(10)9(5-4-8)6-14(11,12-2)13-3/h5-6H2,1-3H3
    • InChI Key: PIIZDFUUGSMWAW-UHFFFAOYSA-N
    • SMILES: CC(=O)N(CC#N)CP(=O)(OC)OC

Computed Properties

  • Exact Mass: 220.06129390g/mol
  • Monoisotopic Mass: 220.06129390g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.6Ų
  • XLogP3: -1.1

Experimental Properties

  • PSA: 89.44000
  • LogP: 0.80188

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